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Compound of Interest

Compound Name: 5-Fluoroisobenzofuran-1(3H)-one

Cat. No.: B1317678

Technical Guide: 5-Fluoroisobenzofuran-1(3H)-
one

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data, properties, and
handling procedures for 5-Fluoroisobenzofuran-1(3H)-one (CAS No. 700-85-6). The
information is intended to support laboratory safety and inform research and development
activities.

Chemical Identification and Physical Properties

5-Fluoroisobenzofuran-1(3H)-one, also known as 5-fluorophthalide, is a fluorinated
heterocyclic organic compound.[1] It serves as a key intermediate in the synthesis of various
pharmaceutical compounds, particularly in the development of central nervous system agents
and serotonin reuptake inhibitors.[2] The fluorine substitution can enhance binding affinity and
metabolic stability in drug candidates.[2]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 5-fluoro-2-benzofuran-1(3H)-one

5-Fluoro-1(3h)-isobenzofuranone, 5-
Synonyms fluorophthalide, 5-Fluoro-1,3-

dihydroisobenzofuran-1-one[1]

CAS Number 700-85-6[1]

Molecular Formula CsHsFO2[1]

Molecular Weight 152.12 g/mol [1][2]

InChl Key KKDJJBAMSYLYQS-UHFFFAOYSA-N[1]

Table 2: Physical and Chemical Properties

Property Value Source
Physical Form Solid[1]

Melting Point 118-119 °C

Boiling Point 322.686 °C at 760 mmHg[2]

Purity Typically =96%[1]

Hazard Identification and Safety Information

The compound is classified as harmful and an irritant. Appropriate personal protective
equipment (PPE) and handling procedures are mandatory.

Table 3: GHS Hazard Classification
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Hazard Class Hazard Statement

Acute toxicity, Oral H302: Harmful if swallowed.

Skin corrosion/irritation H315: Causes skin irritation.
Serious eye damage/eye irritation H319: Causes serious eye irritation.

Specific target organ toxicity — single exposure ] S
) o H335: May cause respiratory irritation.
(Respiratory tract irritation)

Pictogram:
e GHSO07 (Harmful/Irritant)
Signal Word: Warning

Precautionary Statements: Users should adhere to the following precautionary statements:
P261, P264, P270, P271, P280, P302+P352, P304+P340, P305+P351+P338, P330,
P362+P364, P403+P233, P405, P501.

Experimental Protocols & Handling

Detailed experimental protocols for the synthesis or toxicological evaluation of 5-
Fluoroisobenzofuran-1(3H)-one are not publicly available in standard safety data sheets. The
following sections outline general procedures for safe handling, storage, and emergency
response based on compiled MSDS information.

General Laboratory Handling Workflow

The following workflow should be observed when handling 5-Fluoroisobenzofuran-1(3H)-one
in a laboratory setting.
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General Handling Workflow for 5-Fluoroisobenzofuran-1(3H)-one

Preparation

Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Handling
A4

Weigh Solid Material Carefully

Transfer to Reaction Vessel

Dissolve in Appropriate Solvent

Post-Handling
y

Decontaminate Glassware & Surfaces

l

Dispose of Waste in Labeled Containers

l

Remove and Dispose of PPE Properly

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling solid chemical reagents.
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Storage

o Conditions: Store in a cool, dry, well-ventilated area.[2] Keep container tightly closed. Some
suppliers recommend storage at room temperature, while others suggest 2-8°C under a dry
seal.[2] An inert atmosphere is also recommended for storage.[3]

e Incompatible Materials: Avoid strong oxidizing agents.

Personal Protective Equipment (PPE)

A detailed experimental protocol for PPE selection is not available. However, based on the
hazard classification, the following standard PPE is required:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. Ensure proper
glove removal technique.

o Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH (US) or
CEN (EU) approved respirator. For nuisance exposures, a type P95 (US) or P1 (EU EN 143)
particle respirator is suitable. For higher-level protection, use type OV/AG/P99 (US) or
ABEK-P2 (EU EN 143) respirator cartridges.[4]

Emergency and First Aid Procedures

In case of exposure, follow the procedures outlined below.
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First Aid Procedures for 5-Fluoroisobenzofuran-1(3H)-one Exposure

Inhaled In Eyes Swallowed

Inhalation

Eye Contact

Ingestion

Rinse thoroughly with plenty of water for at least 15 minutes Do NOT induce vomiting

Skin Contact

Wash off with soap and plenty of water

Consult a Physician

Rinse mouth with water

Consult a Physician
Z

If not breathing, give artificial respiration Consult a Physician

Consult a Physician
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General Advice:
Show safety data sheet to the doctor

Click to download full resolution via product page
Caption: Flowchart of first aid measures following exposure.

Fire-Fighting and Accidental Release Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[4]

* Hazardous Combustion Products: Carbon oxides and hydrogen fluoride.
¢ Accidental Release:

o Wear appropriate personal protective equipment.
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Avoid dust formation.

[e]

o

Sweep up and shovel the material.

[¢]

Place in a suitable, closed container for disposal.

[e]

Do not let the product enter drains.[4]

Toxicological Information

Detailed toxicological studies for 5-Fluoroisobenzofuran-1(3H)-one are not extensively
documented in publicly available sources. The provided hazard statements indicate that the
substance is harmful if swallowed and causes skin, eye, and respiratory irritation. To the best of
current knowledge, the chemical, physical, and toxicological properties have not been
thoroughly investigated.[4] No component of this product at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[4]

Logical Relationship of Hazards

The hazards associated with this compound are interconnected, originating from its inherent
chemical reactivity and physical form.
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Logical Relationship of Chemical Hazards
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Caption: Interrelation of hazard classifications, exposure routes, and health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Fluoroisobenzofuran-1(3H)-one material safety data
sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317678#5-fluoroisobenzofuran-1-3h-one-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.bldpharm.com/products/700-85-6.html
https://www.capotchem.com/doc/viewmsds_1803573-19-4.html
https://www.benchchem.com/product/b1317678#5-fluoroisobenzofuran-1-3h-one-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1317678#5-fluoroisobenzofuran-1-3h-one-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1317678#5-fluoroisobenzofuran-1-3h-one-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1317678#5-fluoroisobenzofuran-1-3h-one-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1317678?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

